Cas no 1820580-85-5 (5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride
• CAS No: 1820580-85-5
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• MDL: MFCD28139565
• CID: 5253478
• PubChem ID: 91647758
• Update Time: 2025-05-19

5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride

• MDL： MFCD28139565
• Inchi： 1S/C15H17N3O.ClH/c1-2-5-11(6-3-1)13-17-14(19-18-13)15-8-4-7-12(15)9-16-10-15;/h1-3,5-6,12,16H,4,7-10H2;1H/t12-,15-;/m1./s1
• InChI Key： CBJBHUSVCBJUBU-XRZFDKQNSA-N
• SMILES： [C@]12(C3ON=C(C4C=CC=CC=4)N=3)CNC[C@@]1([H])CCC2.Cl

Additional information on 5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride

5-[Octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole Hydrochloride: A Comprehensive Overview

The compound 5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride, identified by the CAS number 1820580-85-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the octahydrocyclopenta[c]pyrrol group adds complexity to its structure, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery. The 1,2,4-oxadiazole ring is known for its versatility in binding to various biological targets, including enzymes and receptors. This makes it a valuable scaffold for designing new drugs with improved bioavailability and efficacy. The phenyl group attached to the oxadiazole ring further enhances the molecule's aromaticity and stability, which are crucial properties for pharmacological applications.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to significantly improve the efficiency of key steps in its synthesis. These advancements not only contribute to the scalability of production but also pave the way for large-scale manufacturing in pharmaceutical settings.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays. Studies conducted on cellular models have shown that it exhibits selective inhibition against certain enzymes associated with inflammatory diseases. This suggests that it could be a potential candidate for developing anti-inflammatory drugs. Furthermore, its ability to cross the blood-brain barrier has raised interest in exploring its neuroprotective properties.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. The oxadiazole ring's electronic properties can be harnessed to design advanced materials with tailored optical and electronic characteristics. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when excited.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have focused on identifying microorganisms capable of metabolizing this compound under various environmental conditions. These findings are critical for ensuring sustainable practices in its production and disposal.

In conclusion, 5-[octahydrocyclopenta[c]pyrrol-3a-yl]-3-phenyl-1,2,4-oxadiazole hydrochloride represents a multifaceted molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a promising compound for future innovations. As research continues to unravel its full potential, this compound is expected to play a pivotal role in advancing both therapeutic and materials science frontiers.